Cas no 84496-85-5 (Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-)

• Product Name: Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-
• CAS No: 84496-85-5
• Molecular Formula: C₁₀H₁₀O₃Cl₂
• Molecular Weight: 249.0906
• CID: 667073
• PubChem ID: 13366966

Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)- Properties

Names and Identifiers

• 2-(2,4-dichloro-3-methylphenoxy)propanoic acid
• Clomeprop Metabolite B Standard
• Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-
• (r,s)-methyl-2-(2,4-dichlorophenoxy) propanoic acid
• PCKKAQFQKHNBJH-UHFFFAOYSA-N
• 84496-85-5
• 2-(2,4-dichloro-3-methylphenoxy)-propionic acid
• DTXSID70538481
• Propionic acid, 2-(2,4-dichloro-m-tolyloxy)- (6CI); 2-(2,4-Dichloro-3-methylphenoxy)propanoic acid; 2-(2,4-Dichloro-3-methylphenoxy)propionic acid; DMPA
• SCHEMBL10615826
• Clomeprop (free acid) 100 microg/mL in Acetonitrile
• Clomeprop (free acid)

• InChIKey： PCKKAQFQKHNBJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10Cl2O3/c1-5-7(11)3-4-8(9(5)12)15-6(2)10(13)14/h3-4,6H,1-2H3,(H,13,14)
• SMILES： CC1=C(C=CC(=C1Cl)OC(C)C(=O)O)Cl

Computed Properties

• Exact Mass: 248.0006996g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.0006996g/mol
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids